tert-Butyl [1-(2-hydrazino-2-oxoethyl)piperidin-4-yl]carbamate

• IUPAC Name: tert-butyl N-[1-(2-hydrazinyl-2-oxoethyl)piperidin-4-yl]carbamate
• InChI: InChI=1S/C12H24N4O3/c1-12(2,3)19-11(18)14-9-4-6-16(7-5-9)8-10(17)15-13/h9H,4-8,13H2,1-3H3,(H,14,18)(H,15,17)
• InChI Key: VFJJOPDETQTJDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)CC(=O)NN
• Molecular Formula: C12H24N4O3
• Molecular Weight: 272.34 g/mol

Description

“tert-Butyl [1-(2-hydrazino-2-oxoethyl)piperidin-4-yl]carbamate” is a derivative of N-Boc piperazine. It is a hydrazide derivative and serves as a useful building block in the synthesis of several novel organic compounds.

Synthesis Analysis

This compound was synthesized and characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies. The synthesis process involved the use of Boc anhydride and ethanol, followed by the slow addition of a 70% hydrazine solution.

Molecular Structure Analysis

The structure of this compound was confirmed by single crystal X-ray diffraction analysis. The molecule is L-shaped and twisted at the C10 atom. The crystal structure features strong N–H…O hydrogen bonds and intermolecular interactions of the type N–H…N and C–H…N, resulting in a two-dimensional structure.

Chemical Reactions Analysis

The compound, being a derivative of N-Boc piperazine, serves as an intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Scientific Research Applications

Organic Synthesis

“tert-Butyl [1-(2-hydrazino-2-oxoethyl)piperidin-4-yl]carbamate” serves as a useful building block/intermediate in the synthesis of several novel organic compounds such as amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones.

Results or Outcomes

The outcomes of these syntheses are new organic compounds that can have a wide spectrum of biological activities.

Biological Evaluation

The compounds synthesized from “tert-Butyl [1-(2-hydrazino-2-oxoethyl)piperidin-4-yl]carbamate” have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities.

Results or Outcomes

The compounds have shown diverse biological activities, which can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules.

Drug Discovery

“tert-Butyl [1-(2-hydrazino-2-oxoethyl)piperidin-4-yl]carbamate” could potentially be used as a building block in drug discovery.

Results or Outcomes

The outcomes of these syntheses could be new drug candidates with potential therapeutic effects.

Chemical Research

This compound could also be used in chemical research, particularly in the development of new synthetic methods.

Results or Outcomes

The outcomes of these studies could be new synthetic methods or a better understanding of chemical reactions.

Chemical Manufacturing

This compound could potentially be used in the manufacturing of other chemicals.

Results or Outcomes

The outcomes of these processes could be new chemicals with a variety of potential uses.

Material Science

This compound could potentially be used in the field of material science, for example, in the synthesis of new materials.

Results or Outcomes

The outcomes of these syntheses could be new materials with potential applications in various industries.